63-36-5

Salicylate

• CAS RN:
• 63-36-5

• Formula:
• C7H5O3-

• InChI:
• InChI=1S/C7H6O3/c8-6-4-2-1-3-5(6)7(9)10/h1-4,8H,(H,9,10)/p-1

• InChIKey:
• YGSDEFSMJLZEOE-UHFFFAOYSA-M

• Salicylate is a monohydroxybenzoate that is the conjugate base of salicylic acid. It has a role as a plant metabolite. It is a conjugate base of a salicylic acid.
  The salts or esters of salicylic acids, or salicylate esters of an organic acid. Some of these have analgesic, antipyretic, and anti-inflammatory activities by inhibiting prostaglandin synthesis.

6,6-Methylenebis[4-methyl-2-(1-piperidinyl)-quinoline trihydrochloride

In Stock

• CAS RN:
• 5463-36-5

• Formula:
• C31H39Cl3N4

• InChI:
• InChI=1S/C31H36N4.3ClH/c1-22-17-30(34-13-5-3-6-14-34)32-28-11-9-24(20-26(22)28)19-25-10-12-29-27(21-25)23(2)18-31(33-29)35-15-7-4-8-16-35;;;/h9-12,17-18,20-21H,3-8,13-16,19H2,1-2H3;3*1H

• InChIKey:
• VEBRTBCMAWVZGV-UHFFFAOYSA-N

• 6,6-Methylenebis[4-methyl-2-(1-piperidinyl)-quinoline trihydrochloride is a useful research compound. Its molecular formula is C31H39Cl3N4 and its molecular weight is 574 g/mol. The purity is usually 95%.

4-Amino-2-methylpyridazin-3(2H)-one

In Stock

• CAS RN:
• 13563-36-5

• Formula:
• C5H7N3O

• InChI:
• InChI=1S/C5H7N3O/c1-8-5(9)4(6)2-3-7-8/h2-3H,6H2,1H3

• InChIKey:
• IYGZSLRPKFUJMR-UHFFFAOYSA-N

• 4-Amino-2-methylpyridazin-3(2H)-one is a useful research compound. Its molecular formula is C5H7N3O and its molecular weight is 125.131. The purity is usually 95%.

1-(2,4-dichlorophenyl)-2-(1H-1,2,4-triazol-1-yl)ethan-1-amine

Usually In Stock

• CAS RN:
• 84463-36-5

• Formula:
• C10H10Cl2N4

• InChI:
• InChI=1S/C10H10Cl2N4/c11-7-1-2-8(9(12)3-7)10(13)4-16-6-14-5-15-16/h1-3,5-6,10H,4,13H2

• InChIKey:
• IHKXUUPBTZFRKU-UHFFFAOYSA-N

• 1-(2,4-dichlorophenyl)-2-(1H-1,2,4-triazol-1-yl)ethan-1-amine is a useful research compound. Its molecular formula is C10H10Cl2N4 and its molecular weight is 257.12 g/mol. The purity is usually 95%.

1-Methylpiperdin-4-ylmagnesium chloride, 0.50 M in 2-MeTHF

In Stock

• CAS RN:
• 63463-36-5

• Formula:
• C6H12ClMgN

• InChI:
• InChI=1S/C6H12N.ClH.Mg/c1-7-5-3-2-4-6-7;;/h2H,3-6H2,1H3;1H;/q-1;;+2/p-1

• InChIKey:
• ZCQVEMXIVISDLV-UHFFFAOYSA-M

• 1-Methylpiperdin-4-ylmagnesium chloride, 0.50 M in 2-MeTHF is a useful research compound. Its molecular formula is C6H12ClMgN and its molecular weight is 157.92 g/mol. The purity is usually 95%.

2(1H)-Pyridinone, 5-hydroxy-3,4-bis(hydroxymethyl)-6-methyl-

In Stock

• CAS RN:
• 76963-36-5

• Formula:
• C8H11NO4

• InChI:
• InChI=1S/C8H11NO4/c1-4-7(12)5(2-10)6(3-11)8(13)9-4/h10-12H,2-3H2,1H3,(H,9,13)

• InChIKey:
• MDHSCVIVUKOXDV-UHFFFAOYSA-N

• 2(1H)-Pyridinone, 5-hydroxy-3,4-bis(hydroxymethyl)-6-methyl-, also known as 2(1H)-Pyridinone, 5-hydroxy-3,4-bis(hydroxymethyl)-6-methyl-, is a useful research compound. Its molecular formula is C8H11NO4 and its molecular weight is 185.18 g/mol. The purity is usually 95%.

Dimethachlor

In Stock

• CAS RN:
• 50563-36-5

• Formula:
• C13H18ClNO2

• InChI:
• InChI=1S/C13H18ClNO2/c1-10-5-4-6-11(2)13(10)15(7-8-17-3)12(16)9-14/h4-6H,7-9H2,1-3H3

• InChIKey:
• SCCDDNKJYDZXMM-UHFFFAOYSA-N

• Dimethachlor is an organochlorine compound that is 2-chloroacetamide substituted by a 2-methoxyethyl and a 2,6-dimethylphenyl group at the nitrogen atom. It has a role as a xenobiotic, an environmental contaminant and a herbicide. It is an aromatic amide, an ether and an organochlorine compound.

Ethyl 5-bromo-2,3-dihydro-1-benzofuran-2-carboxylate

In Stock

• CAS RN:
• 194163-36-5

• Formula:
• C11H11BrO3

• InChI:
• InChI=1S/C11H11BrO3/c1-2-14-11(13)10-6-7-5-8(12)3-4-9(7)15-10/h3-5,10H,2,6H2,1H3

• InChIKey:
• FRWJLWVJGAUGGM-UHFFFAOYSA-N

• Ethyl 5-bromo-2,3-dihydro-1-benzofuran-2-carboxylate is a useful research compound. Its molecular formula is C11H11BrO3 and its molecular weight is 271.11 g/mol. The purity is usually 95%.

2,2-Dichloro-3,3-diethoxy-1-phenylpropan-1-one

In Stock

• CAS RN:
• 160663-36-5

• Formula:
• C13H16Cl2O3

• InChI:
• InChI=1S/C13H16Cl2O3/c1-3-17-12(18-4-2)13(14,15)11(16)10-8-6-5-7-9-10/h5-9,12H,3-4H2,1-2H3

• InChIKey:
• DKFQLIPGIODRSK-UHFFFAOYSA-N

• 2,2-Dichloro-3,3-diethoxy-1-phenylpropan-1-one is a useful research compound. Its molecular formula is C13H16Cl2O3 and its molecular weight is 291.17 g/mol. The purity is usually 95%.

2-(7-Methylbenzo[d]thiazol-2-yl)propan-2-amine

• CAS RN:
• 157763-36-5

• Formula:
• C11H14N2S

• InChI:
• InChI=1S/C11H14N2S/c1-7-5-4-6-8-9(7)14-10(13-8)11(2,3)12/h4-6H,12H2,1-3H3

• InChIKey:
• QWUUKUCSYMADSI-UHFFFAOYSA-N

• 2-(7-Methylbenzo[d]thiazol-2-yl)propan-2-amine, also known as 2-(7-Methylbenzo[d]thiazol-2-yl)propan-2-amine, is a useful research compound. Its molecular formula is C11H14N2S and its molecular weight is 206.307. The purity is usually 95%.

[4-(2-Methyl-1,3-thiazol-4-yl)phenyl]methanamine

In Stock

• CAS RN:
• 864263-36-5

• Formula:
• C11H12N2S

• InChI:
• InChI=1S/C11H12N2S/c1-8-13-11(7-14-8)10-4-2-9(6-12)3-5-10/h2-5,7H,6,12H2,1H3

• InChIKey:
• AFFGOTFVNVMPSM-UHFFFAOYSA-N

• [4-(2-Methyl-1,3-thiazol-4-yl)phenyl]methanamine is a useful research compound. Its molecular formula is C11H12N2S and its molecular weight is 204.29. The purity is usually 95%.

N-(Piperidin-4-YL)pyridine-4-carboxamide

Usually In Stock

• CAS RN:
• 893763-36-5

• Formula:
• C11H15N3O

• InChI:
• InChI=1S/C11H15N3O/c15-11(9-1-5-12-6-2-9)14-10-3-7-13-8-4-10/h1-2,5-6,10,13H,3-4,7-8H2,(H,14,15)

• InChIKey:
• PWEXWAGGDUCTCR-UHFFFAOYSA-N

• N-(Piperidin-4-YL)pyridine-4-carboxamide is a useful research compound. Its molecular formula is C11H15N3O and its molecular weight is 205.26 g/mol. The purity is usually 95%.

3,4-Difluoro-4'-(4-methylpiperazinomethyl) benzophenone

In Stock

• CAS RN:
• 898763-36-5

• Formula:
• C19H20F2N2O

• InChI:
• InChI=1S/C19H20F2N2O/c1-22-8-10-23(11-9-22)13-14-2-4-15(5-3-14)19(24)16-6-7-17(20)18(21)12-16/h2-7,12H,8-11,13H2,1H3

• InChIKey:
• VXKALBDSXCHRGY-UHFFFAOYSA-N

• 3,4-Difluoro-4'-(4-methylpiperazinomethyl) benzophenone is a useful research compound. Its molecular formula is C19H20F2N2O and its molecular weight is 330.4 g/mol. The purity is usually 95%.

3-(3,4-dihydro-2H-benzo[b][1,4]dioxepin-7-yl)-6-ethyl-7-(2-oxo-2-phenylethoxy)-4H-chromen-4-one

In Stock

• CAS RN:
• 610763-36-5

• Formula:
• C28H24O6

• InChI:
• InChI=1S/C28H24O6/c1-2-18-13-21-26(15-25(18)34-17-23(29)19-7-4-3-5-8-19)33-16-22(28(21)30)20-9-10-24-27(14-20)32-12-6-11-31-24/h3-5,7-10,13-16H,2,6,11-12,17H2,1H3

• InChIKey:
• DOUSKSVPHNNQKP-UHFFFAOYSA-N

• 3-(3,4-dihydro-2H-benzo[b][1,4]dioxepin-7-yl)-6-ethyl-7-(2-oxo-2-phenylethoxy)-4H-chromen-4-one is a useful research compound. Its molecular formula is C28H24O6 and its molecular weight is 456.494. The purity is usually 95%.

1-Methoxy-1-methylamino-2-nitroethylene

In Stock

• CAS RN:
• 110763-36-5

• Formula:
• C4H8N2O3

• InChI:
• InChI=1S/C4H8N2O3/c1-5-4(9-2)3-6(7)8/h3,5H,1-2H3/b4-3-

• 1-Methoxy-1-methylamino-2-nitroethylene is a useful research compound. Its molecular formula is C4H8N2O3 and its molecular weight is 132.12. The purity is usually 95%.

1-phenylquinoxaline-2,3(1H,4H)-dione

Usually In Stock

• CAS RN:
• 181863-36-5

• Formula:
• C27H28FNO4.C8H11N

• 1-phenylquinoxaline-2,3(1H,4H)-dione, also known as 1-phenylquinoxaline-2,3(1H,4H)-dione, is a useful research compound. Its molecular formula is C27H28FNO4.C8H11N. The purity is usually 95%.

2-bromo-N-(5-chloro-2-methylphenyl)-2-methylpropanamide

In Stock

• CAS RN:
• 1365963-36-5

• Formula:
• C11H13BrClNO

• InChI:
• InChI=1S/C11H13BrClNO/c1-7-4-5-8(13)6-9(7)14-10(15)11(2,3)12/h4-6H,1-3H3,(H,14,15)

• InChIKey:
• PODHNEXJCPSSHS-UHFFFAOYSA-N

• 2-bromo-N-(5-chloro-2-methylphenyl)-2-methylpropanamide is a useful research compound. Its molecular formula is C11H13BrClNO and its molecular weight is 290.58 g/mol. The purity is usually 95%.

1-(2,4-Dimethylbenzoyl)pyrrolidin-3-amine

In Stock

• CAS RN:
• 1247363-36-5

• Formula:
• C13H18N2O

• InChI:
• InChI=1S/C13H18N2O/c1-9-3-4-12(10(2)7-9)13(16)15-6-5-11(14)8-15/h3-4,7,11H,5-6,8,14H2,1-2H3

• InChIKey:
• QFCZHWIPVSTXGR-UHFFFAOYSA-N

• 1-(2,4-Dimethylbenzoyl)pyrrolidin-3-amine is a useful research compound. Its molecular formula is C13H18N2O and its molecular weight is 218.29 g/mol. The purity is usually 95%.

(2,2-Dimethylspiro[3.3]heptan-6-yl)methanesulfonyl chloride

In Stock

• CAS RN:
• 2167263-36-5

• Formula:
• C10H17ClO2S

• InChI:
• InChI=1S/C10H17ClO2S/c1-9(2)6-10(7-9)3-8(4-10)5-14(11,12)13/h8H,3-7H2,1-2H3

• InChIKey:
• HFLZOMCSEVUKEF-UHFFFAOYSA-N

• (2,2-Dimethylspiro[3.3]heptan-6-yl)methanesulfonyl chloride is a useful research compound. Its molecular formula is C10H17ClO2S and its molecular weight is 236.75. The purity is usually 95%.

2-({1-[(3-methylphenyl)methyl]piperidin-4-yl}methoxy)pyrazine

In Stock

• CAS RN:
• 2549063-36-5

• Formula:
• C18H23N3O

• InChI:
• InChI=1S/C18H23N3O/c1-15-3-2-4-17(11-15)13-21-9-5-16(6-10-21)14-22-18-12-19-7-8-20-18/h2-4,7-8,11-12,16H,5-6,9-10,13-14H2,1H3

• InChIKey:
• PXKNIUNZBXCNEM-UHFFFAOYSA-N

• 2-({1-[(3-methylphenyl)methyl]piperidin-4-yl}methoxy)pyrazine is a useful research compound. Its molecular formula is C18H23N3O and its molecular weight is 297.4 g/mol. The purity is usually 95%.

2-Fluoro-1-(4-fluorophenyl)ethan-1-amine hydrochloride

In Stock

• CAS RN:
• 2060063-36-5

• Formula:
• C8H10ClF2N

• InChI:
• InChI=1S/C8H9F2N.ClH/c9-5-8(11)6-1-3-7(10)4-2-6;/h1-4,8H,5,11H2;1H

• InChIKey:
• DSWMBCWTUQNIEM-UHFFFAOYSA-N

• 2-Fluoro-1-(4-fluorophenyl)ethan-1-amine hydrochloride is a useful research compound. Its molecular formula is C8H10ClF2N and its molecular weight is 193.62. The purity is usually 95%.

[4-[(6-Tert-butylpyridazin-3-yl)oxymethyl]piperidin-1-yl]-(3,5-dimethyl-1H-pyrazol-4-yl)methanone

Usually In Stock

• CAS RN:
• 2308063-36-5

• Formula:
• C20H29N5O2

• InChI:
• InChI=1S/C20H29N5O2/c1-13-18(14(2)22-21-13)19(26)25-10-8-15(9-11-25)12-27-17-7-6-16(23-24-17)20(3,4)5/h6-7,15H,8-12H2,1-5H3,(H,21,22)

• InChIKey:
• XUVCOBVSPRMTJG-UHFFFAOYSA-N

• [4-[(6-Tert-butylpyridazin-3-yl)oxymethyl]piperidin-1-yl]-(3,5-dimethyl-1H-pyrazol-4-yl)methanone is a useful research compound. Its molecular formula is C20H29N5O2 and its molecular weight is 371.485. The purity is usually 95%.

2-[(4-Methylpiperazino)methyl]phenylmagnesium bromide, 0.25M in tetrahydrofuran

In Stock

• CAS RN:
• 1187163-36-5

• Formula:
• C12H17BrMgN2

• InChI:
• InChI=1S/C12H17N2.BrH.Mg/c1-13-7-9-14(10-8-13)11-12-5-3-2-4-6-12;;/h2-5H,7-11H2,1H3;1H;/q-1;;+2/p-1

• InChIKey:
• ZQPXDTCLZROWRH-UHFFFAOYSA-M

• 2-[(4-Methylpiperazino)methyl]phenylmagnesium bromide, 0.25M in tetrahydrofuran is a useful research compound. Its molecular formula is C12H17BrMgN2 and its molecular weight is 293.49 g/mol. The purity is usually 95%.

Tert-butyl 9-[4-[(prop-2-enoylamino)methyl]benzoyl]-1-oxa-4,9-diazaspiro[5.5]undecane-4-carboxylate

Usually In Stock

• CAS RN:
• 2361863-36-5

• Formula:
• C24H33N3O5

• InChI:
• InChI=1S/C24H33N3O5/c1-5-20(28)25-16-18-6-8-19(9-7-18)21(29)26-12-10-24(11-13-26)17-27(14-15-31-24)22(30)32-23(2,3)4/h5-9H,1,10-17H2,2-4H3,(H,25,28)

• InChIKey:
• QZLCHBCFIIQRRC-UHFFFAOYSA-N

• Tert-butyl 9-[4-[(prop-2-enoylamino)methyl]benzoyl]-1-oxa-4,9-diazaspiro[5.5]undecane-4-carboxylate is a useful research compound. Its molecular formula is C24H33N3O5 and its molecular weight is 443.544. The purity is usually 95%.

(R)-1-(1H-Benzimidazol-2-YL)-2-methylpropylamine hydrochloride

In Stock

• CAS RN:
• 1234863-36-5

• Formula:
• C11H16ClN3

• InChI:
• InChI=1S/C11H15N3.ClH/c1-7(2)10(12)11-13-8-5-3-4-6-9(8)14-11;/h3-7,10H,12H2,1-2H3,(H,13,14);1H/t10-;/m1./s1

• InChIKey:
• CYUBREHSYAXDSI-HNCPQSOCSA-N

• (R)-1-(1H-Benzimidazol-2-YL)-2-methylpropylamine hydrochloride, also known as (R)-1-(1H-Benzimidazol-2-YL)-2-methylpropylamine hydrochloride, is a useful research compound. Its molecular formula is C11H16ClN3 and its molecular weight is 225.72. The purity is usually 95%.